Cas no 93174-88-0 (Dihexyl [(naphthalen-1-yl)methyl]phosphonate)
93174-88-0 structure
Product Name:Dihexyl [(naphthalen-1-yl)methyl]phosphonate
CAS No:93174-88-0
MF:C23H35O3P
MW:390.495968103409
CID:735730
Update Time:2023-08-03
Dihexyl [(naphthalen-1-yl)methyl]phosphonate Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, (1-naphthalenylmethyl)-, dihexyl ester
- 1-(dihexoxyphosphorylmethyl)naphthalene
- Dihexyl [(naphthalen-1-yl)methyl]phosphonate
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- Inchi: 1S/C23H35O3P/c1-3-5-7-11-18-25-27(24,26-19-12-8-6-4-2)20-22-16-13-15-21-14-9-10-17-23(21)22/h9-10,13-17H,3-8,11-12,18-20H2,1-2H3
- InChI Key: AONAJBLMHWKOJU-UHFFFAOYSA-N
- SMILES: P(CC1C=CC=C2C=CC=CC=12)(=O)(OCCCCCC)OCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 14
- Complexity: 408
- Topological Polar Surface Area: 35.5
Dihexyl [(naphthalen-1-yl)methyl]phosphonate Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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